Cas no 2168128-65-0 ({2-oxa-7-thiaspiro4.5decan-1-yl}methanesulfonyl chloride)

{2-Oxa-7-thiaspiro[4.5]decan-1-yl}methanesulfonyl chloride is a specialized sulfonyl chloride derivative featuring a spirocyclic structure with oxygen and sulfur heteroatoms. This compound is valued for its unique reactivity as a sulfonylation reagent, enabling the introduction of the methanesulfonyl group into target molecules under controlled conditions. The spirocyclic framework enhances steric and electronic properties, potentially improving selectivity in synthetic applications. Its stability and well-defined reactivity make it suitable for use in pharmaceutical intermediates, agrochemical synthesis, and materials science. The presence of both oxygen and sulfur in the ring system may also facilitate further functionalization, broadening its utility in complex molecular constructions.
{2-oxa-7-thiaspiro4.5decan-1-yl}methanesulfonyl chloride structure
2168128-65-0 structure
Product Name:{2-oxa-7-thiaspiro4.5decan-1-yl}methanesulfonyl chloride
CAS No:2168128-65-0
MF:C9H15ClO3S2
MW:270.796599626541
CID:6368814
PubChem ID:165528679
Update Time:2025-05-19

{2-oxa-7-thiaspiro4.5decan-1-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • {2-oxa-7-thiaspiro4.5decan-1-yl}methanesulfonyl chloride
    • EN300-1478829
    • 2168128-65-0
    • {2-oxa-7-thiaspiro[4.5]decan-1-yl}methanesulfonyl chloride
    • Inchi: 1S/C9H15ClO3S2/c10-15(11,12)6-8-9(3-4-13-8)2-1-5-14-7-9/h8H,1-7H2
    • InChI Key: QDYWNAMYPYFRKG-UHFFFAOYSA-N
    • SMILES: ClS(CC1C2(CSCCC2)CCO1)(=O)=O

Computed Properties

  • Exact Mass: 270.0151144g/mol
  • Monoisotopic Mass: 270.0151144g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 77Ų

{2-oxa-7-thiaspiro4.5decan-1-yl}methanesulfonyl chloride Pricemore >>

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Additional information on {2-oxa-7-thiaspiro4.5decan-1-yl}methanesulfonyl chloride

{2-Oxa-7-thiaspiro[4.5]decan-1-yl}methanesulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 2168128-65-0, commonly referred to as {2-Oxa-7-thiaspiro[4.5]decan-1-yl}methanesulfonyl Chloride, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of sulfonating agents and has garnered significant attention in both academic and industrial research due to its versatile applications in organic synthesis.

At its core, the structure of {2-Oxa-7-thiaspiro[4.5]decan-1-yl}methanesulfonyl Chloride features a spirocyclic framework, which consists of a seven-membered ring containing sulfur (thia) and a six-membered ring containing oxygen (oxa). This spiro arrangement imparts exceptional stability and reactivity to the molecule, making it a valuable tool in various chemical transformations.

Recent studies have highlighted the role of this compound in the synthesis of bioactive molecules, particularly in the pharmaceutical industry. Researchers have utilized its sulfonating properties to modify drug candidates, enhancing their pharmacokinetic profiles and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how this compound can be employed to introduce sulfonamide groups into complex molecular frameworks, significantly improving their therapeutic potential.

In addition to its role in drug development, {2-Oxa-7-thiaspiro[4.5]decan-1-yl}methanesulfonyl Chloride has found applications in polymer chemistry. Its ability to act as a crosslinking agent has led to the creation of novel materials with enhanced mechanical and thermal properties. A 2023 paper in Polymer Science reported on its use in synthesizing advanced polymeric networks for high-performance applications such as aerospace materials and electronic devices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the spirocyclic precursor. Recent advancements in catalytic methods have streamlined this process, reducing production costs and improving yield rates. For example, the use of transition metal catalysts has enabled more efficient formation of the spiro ring system, as detailed in a 2023 article in Catalysis Letters.

From an environmental standpoint, researchers are increasingly focusing on the sustainability aspects of using {2-Oxa-7-thiaspiro[4.5]decan-1-yl}methanesulfonyl Chloride. Studies are underway to assess its biodegradability and potential ecological impact, with preliminary findings suggesting that it can be safely integrated into green chemical processes.

In conclusion, CAS No. 2168128-65-0 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemical science.

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